![molecular formula C21H22BrN3O4 B250967 Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate](/img/structure/B250967.png)
Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate
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Overview
Description
Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BAY 73-6691 and is a selective inhibitor of phosphodiesterase 9 (PDE9).
Mechanism of Action
Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate is a selective inhibitor of phosphodiesterase 9 (PDE9). PDE9 is an enzyme that is involved in the regulation of cyclic guanosine monophosphate (cGMP) signaling in the brain. By inhibiting PDE9, this compound increases the levels of cGMP in the brain, which has been shown to improve cognitive function and memory.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to improve cognitive function and memory, as well as increase the levels of cGMP in the brain. It has also been shown to have potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate in lab experiments is its selectivity for PDE9. This allows researchers to specifically target this enzyme and study its effects on cognitive function and memory. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are several future directions for the study of Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate. One potential direction is the further exploration of its potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the development of more selective inhibitors of PDE9, which may have even greater potential for the treatment of cognitive disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential applications in other areas of scientific research.
Synthesis Methods
The synthesis method of Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate involves the reaction of 4-(4-acetylpiperazin-1-yl)benzoic acid with 4-bromobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to obtain the final product.
Scientific Research Applications
Methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate has been extensively studied for its potential applications in scientific research. One of the main applications of this compound is in the field of neuroscience, where it has been shown to improve cognitive function and memory in animal models. It has also been studied for its potential therapeutic effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
Molecular Formula |
C21H22BrN3O4 |
---|---|
Molecular Weight |
460.3 g/mol |
IUPAC Name |
methyl 4-(4-acetylpiperazin-1-yl)-3-[(4-bromobenzoyl)amino]benzoate |
InChI |
InChI=1S/C21H22BrN3O4/c1-14(26)24-9-11-25(12-10-24)19-8-5-16(21(28)29-2)13-18(19)23-20(27)15-3-6-17(22)7-4-15/h3-8,13H,9-12H2,1-2H3,(H,23,27) |
InChI Key |
LFIMYDAYQXUZCL-UHFFFAOYSA-N |
SMILES |
CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
CC(=O)N1CCN(CC1)C2=C(C=C(C=C2)C(=O)OC)NC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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